Cas no 1781214-24-1 (3,3-difluoro-3-(thian-3-yl)propanoic acid)

• Product Name: 3,3-difluoro-3-(thian-3-yl)propanoic acid
• CAS No: 1781214-24-1
• MF: C₈H₁₂F₂O₂S
• MW: 210.241488456726
• CID: 6586998
• PubChem ID: 105463998
• Update Time: 2024-01-12

3,3-difluoro-3-(thian-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-3-(thian-3-yl)propanoic acid
• 1781214-24-1
• EN300-1967173

• Inchi： 1S/C8H12F2O2S/c9-8(10,4-7(11)12)6-2-1-3-13-5-6/h6H,1-5H2,(H,11,12)
• InChI Key： QHCUGZLFSIHRKL-UHFFFAOYSA-N
• SMILES： S1CCCC(C1)C(CC(=O)O)(F)F

Computed Properties

• Exact Mass: 210.05260712g/mol
• Monoisotopic Mass: 210.05260712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 62.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Halogenated fatty acids